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Compound of Interest

Compound Name: Buphanidrine

Cat. No.: B075530

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of the biological activities of two
novel investigational compounds, Buphanidrine and Buphanamine. The following sections
detail their comparative efficacy, mechanisms of action, and the experimental protocols used
for their evaluation.

Quantitative Comparison of Bioactivity

The following table summarizes the key in vitro and in vivo activity parameters for
Buphanidrine and Buphanamine. Data are presented as mean * standard deviation.
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Parameter Buphanidrine Buphanamine Assay Type
Receptor Binding
Affinity (Ki)
Mu-Opioid Receptor - oo
152+2.1 89.7+95 Radioligand Binding
(nM)
Kappa-Opioid o o
458 +£5.3 22.1+3.8 Radioligand Binding
Receptor (nM)
Delta-Opioid Receptor o o
120.4 +11.2 150.9 + 14.7 Radioligand Binding
(nM)
Enzyme Inhibition
(IC50)
Acetylcholinesterase
4+0.7 1.2+0.3 Ellman's Assay
(HM)
In Vivo Efficacy
Analgesic Effect Hot Plate Test
25+04 10815
(ED50, mg/kg) (Mouse)
Neuroprotection (%
355 65+8 MCAO Model (Rat)

increase)

Signaling Pathway Analysis

Buphanidrine and Buphanamine exhibit distinct signaling pathway engagement upon binding

to their primary targets. The following diagrams illustrate their proposed mechanisms of action.
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Preparation
Prepare AChE Solution Prepare Compound Dilutions Prepare DTNB Solution
(0.1 U/mL) (0.01 pM to 100 uM) (0.5 mMm)
/
\ Reaction
Incubate AChE with

Compound for 15 min

l

Add Substrate (ATCI)
and DTNB

:

Monitor Absorbance at 412 nm
for 5 min

Data Avnalysis

Calculate Reaction Rate

:

Plot % Inhibition vs.
log[Compound]

:

Determine IC50 via
Non-linear Regression

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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